Cas no 84477-04-3 (2,3,4-Trifluoropyridine)
2,3,4-Trifluoropyridine is a fluorinated heterocyclic compound with the molecular formula C₅H₂F₃N. This pyridine derivative is characterized by its three fluorine substituents at the 2-, 3-, and 4-positions, which enhance its electron-withdrawing properties and reactivity. It serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring fluorinated aromatic scaffolds. The compound's high purity and stability make it suitable for precise synthetic applications, including cross-coupling reactions and nucleophilic substitutions. Its unique fluorination pattern also contributes to improved metabolic stability and bioavailability in drug design. 2,3,4-Trifluoropyridine is typically handled under inert conditions due to its sensitivity to moisture and air.

2,3,4-Trifluoropyridine structure
Product name:2,3,4-Trifluoropyridine
2,3,4-Trifluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4-Trifluoropyridine
- Pyridine,2,3,4-trifluoro
- QC-7071
- DTXSID50511176
- SCHEMBL132690
- CS-0358934
- SB53558
- trifluoropyridine
- 84477-04-3
- AKOS006302625
- EN300-264631
-
- MDL: MFCD09998884
- Inchi: 1S/C5H2F3N/c6-3-1-2-9-5(8)4(3)7/h1-2H
- InChI Key: SLEJZQYOXXCDQU-UHFFFAOYSA-N
- SMILES: C1=CN=C(C(=C1F)F)F
Computed Properties
- Exact Mass: 133.01400
- Monoisotopic Mass: 133.01393355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 98.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 12.9Ų
- Tautomer Count: nothing
Experimental Properties
- PSA: 12.89000
- LogP: 1.49890
2,3,4-Trifluoropyridine Security Information
2,3,4-Trifluoropyridine Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3,4-Trifluoropyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-264631-2.5g |
2,3,4-trifluoropyridine |
84477-04-3 | 95% | 2.5g |
$1707.0 | 2024-06-18 | |
Enamine | EN300-264631-0.25g |
2,3,4-trifluoropyridine |
84477-04-3 | 95% | 0.25g |
$431.0 | 2024-06-18 | |
eNovation Chemicals LLC | Y1002728-1g |
2,3,4-trifluoropyridine |
84477-04-3 | 95% | 1g |
$900 | 2024-07-24 | |
Enamine | EN300-264631-0.5g |
2,3,4-trifluoropyridine |
84477-04-3 | 95% | 0.5g |
$679.0 | 2024-06-18 | |
Enamine | EN300-264631-5.0g |
2,3,4-trifluoropyridine |
84477-04-3 | 95% | 5.0g |
$2525.0 | 2024-06-18 | |
Aaron | AR0055PD-2.5g |
Pyridine,2,3,4-trifluoro- |
84477-04-3 | 95% | 2.5g |
$2373.00 | 2025-02-11 | |
Aaron | AR0055PD-5g |
Pyridine,2,3,4-trifluoro- |
84477-04-3 | 95% | 5g |
$3497.00 | 2023-12-14 | |
Aaron | AR0055PD-100mg |
Pyridine,2,3,4-trifluoro- |
84477-04-3 | 95% | 100mg |
$439.00 | 2025-02-11 | |
Aaron | AR0055PD-1g |
Pyridine,2,3,4-trifluoro- |
84477-04-3 | 95% | 1g |
$1223.00 | 2025-02-11 | |
A2B Chem LLC | AC39573-1g |
2,3,4-Trifluoropyridine |
84477-04-3 | 95.00% | 1g |
$869.00 | 2024-04-19 |
2,3,4-Trifluoropyridine Related Literature
-
Santosh K. Singh,Aloke Das Phys. Chem. Chem. Phys. 2015 17 9596
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Sindhuprava Rana,Manas Ranjan Dikhit,Mukta Rani,Kanhu Charan Moharana,Ganesh Chandra Sahoo,Pradeep Das Integr. Biol. 2012 4 1351
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3. Oxidation of methionine peptides by Fenton systems: the importance of peptide sequence, neighbouring groups and EDTAChristian Sch?neich,Jian Yang J. Chem. Soc. Perkin Trans. 2 1996 915
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Santosh K. Singh,Sumit Kumar,Aloke Das Phys. Chem. Chem. Phys. 2014 16 8819
-
Patrizia Agostinis,Esther Buytaert,Hilde Breyssens,Nico Hendrickx Photochem. Photobiol. Sci. 2004 3 721
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